1-(5-Bromothiazol-2-yl)ethanone

• IUPAC Name: 1-(5-bromo-1,3-thiazol-2-yl)ethanone
• InChI: InChI=1S/C5H4BrNOS/c1-3(8)5-7-2-4(6)9-5/h2H,1H3
• InChI Key: RNNZWFBZBNHQOO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC=C(S1)Br
• Molecular Formula: C5H4BrNOS
• DSSTOX Substance ID: DTXSID80652324
• Molecular Weight: 206.06 g/mol
• CAS RN: 774230-98-7

Description

“1-(5-Bromothiazol-2-yl)ethanone” is a chemical compound with the molecular formula C5H4BrNOS. It has a molecular weight of 206.06 g/mol. The compound is typically a white to yellow solid or semi-solid or liquid.

Molecular Structure Analysis

The molecular structure of “1-(5-Bromothiazol-2-yl)ethanone” consists of a five-membered thiazole ring attached to an ethanone group. The InChI code for the compound is 1S/C5H4BrNOS/c1-3(8)4-2-7-5(6)9-4/h2H,1H3.

Chemical Reactions Analysis

Specific chemical reactions involving “1-(5-Bromothiazol-2-yl)ethanone” are not available in the retrieved data. Thiazole compounds, in general, are known to participate in various chemical reactions due to the presence of nitrogen and sulfur atoms in the ring structure.

Physical And Chemical Properties Analysis

“1-(5-Bromothiazol-2-yl)ethanone” is a white to yellow solid or semi-solid or liquid. It is stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Thiazoles and Their Applications

Thiazoles are a class of organic compounds that include a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They have been found to have diverse biological activities and are used in various fields of scientific research.

• Medicinal Chemistry

  • Thiazoles have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.
  • For example, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), and Tiazofurin (an antineoplastic drug).

• Synthesis of New Compounds

  • A lot of work has been done on the thiazole ring to find new compounds related to this scaffold.
  • For instance, a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles were synthesized by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides. These newly synthesized compounds were screened for their antifungal and antibacterial activities.

• 1-(2-Bromothiazol-5-yl)ethanone : This compound is a white to yellow solid or semi-solid or liquid with a molecular weight of 206.06. It is stored in an inert atmosphere at 2-8°C. . Unfortunately, the specific applications of this compound are not mentioned in the sources.

• 1-(4-Bromothiazol-2-yl)ethanone : This compound is an off-white to pale-yellow to yellow solid with a molecular weight of 207.07. The specific applications of this compound are also not mentioned in the sources.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods I

Procedure details

To a solution of the product of Step 2 (981 mg, 3.50 mmol) in dichloromethane (4 mL) at room temperature, under nitrogen, were added trifluoroacetic acid (6.204 mL, 81 mmol) and water (208 μL, 11.55 mmol). The mixture was stirred at room temperature for 18 h. The solvent was removed under reduced pressure. The residue was dissolved in dichloromethane and was washed with 5% aqueous sodium bicarbonate (3×) and brine, dried (sodium sulfate) and concentrated to give 1-(5-bromo-1,3-thiazol-2-yl)ethanone (654 mg, 3.17 mmol, 91% yield) as a yellow solid that was used without further purification.

Synthesis routes and methods II

Procedure details

A solution of 5-bromo-2-(1,1-dimethoxyethyl)-1,3-thiazole (35 g) was dissolved in acetone (200 ml) and water (200 ml), was added con. HCl (40 ml). The mixture was stirred for 5 h at room temperature. After concentration to remove acetone, the residue was adjusted to pH=7 by the addition of NaHCO3 and extracted with ether (30 ml×3). The organic layers were washed with brine, dried over Na2SO4 and concentrated to afford 25 g of 1-(5-bromo-1,3-thiazol-2-yl)ethanone as solid (87.4%). 1H-NMR (CDCl3 400 MHz) δ 7.87 (s, 1H, Ar—H), 2.66 (s, 3H, —CH3)